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For Researchers, Scientists, and Drug Development Professionals

Introduction: Unveiling a Versatile Scaffold for
Medicinal Chemistry

In the landscape of modern drug discovery, the strategic combination of privileged structural
motifs is a cornerstone of rational drug design. Methyl (E)-3-Morpholinoacrylate, identified by
its CAS number 101471-73-2, represents a compelling molecular architecture that marries the
favorable physicochemical properties of the morpholine ring with the reactive potential of an
acrylate system.[1] This guide provides a comprehensive technical overview of this compound,
offering insights into its synthesis, potential applications, and safe handling, tailored for
professionals in the research and development sectors.

The morpholine moiety is a well-established scaffold in medicinal chemistry, frequently
incorporated into bioactive molecules to enhance their pharmacological profiles. Its presence
can improve aqueous solubility, modulate lipophilicity, and provide a metabolically stable, basic
nitrogen center, all of which are desirable attributes for drug candidates. The acrylate portion,
on the other hand, is a versatile functional group that can participate in a variety of chemical

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1277401#bc-rfq
https://www.benchchem.com/product/b1277401/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-methyl-e-3-morpholinoacrylate
https://www.chembk.com/en/chem/Methyl%20(E)-3-Morpholinoacrylate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1277401?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

transformations, serving as a key building block in organic synthesis. The "(E)" designation in
Methyl (E)-3-Morpholinoacrylate specifies the stereochemistry of the double bond, a critical
factor in determining the molecule's three-dimensional shape and, consequently, its interaction
with biological targets.

This document will delve into the core characteristics of Methyl (E)-3-Morpholinoacrylate,
providing a foundational understanding for its potential exploration in drug development
programs and as a versatile intermediate in complex chemical syntheses.

Physicochemical and Structural Characteristics

While extensive experimental data for Methyl (E)-3-Morpholinoacrylate is not widely
published, its fundamental properties can be established, and others can be inferred from its
constituent parts and related analogs.

Property Value Source
CAS Number 101471-73-2 [1]
Molecular Formula C8H13NO3 [1]
Molar Mass 171.19 g/mol [1]

Further properties such as melting point, boiling point, and solubility are not readily available in
published literature but would be essential characterization data to generate upon synthesis.

Proposed Synthesis and Mechanistic
Considerations

A definitive, published synthesis protocol specifically for Methyl (E)-3-Morpholinoacrylate is
not readily available. However, based on established organic chemistry principles, a plausible
and efficient synthetic route can be proposed. A common method for the synthesis of similar
enamino esters involves the condensation reaction between a secondary amine and a (3-keto
ester or a related propiolate.

A likely synthetic pathway would involve the conjugate addition of morpholine to methyl
propiolate. This reaction is typically base-catalyzed or can proceed thermally. The (E)-
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stereochemistry of the product is generally favored in this type of reaction due to steric and
electronic factors.

Conceptual Experimental Protocol:

e Reaction Setup: To a solution of methyl propiolate (1.0 equivalent) in a suitable aprotic
solvent such as acetonitrile or dichloromethane, add morpholine (1.1 equivalents) dropwise
at room temperature.

e Reaction Progression: Stir the reaction mixture at room temperature and monitor its progress
by thin-layer chromatography (TLC). The reaction is anticipated to proceed smoothly due to
the high reactivity of the propiolate system towards nucleophilic addition.

o Work-up and Purification: Upon completion, the solvent can be removed under reduced
pressure. The resulting crude product can then be purified by column chromatography on
silica gel to yield the pure Methyl (E)-3-Morpholinoacrylate.

Causality in Experimental Design: The choice of an aprotic solvent is crucial to prevent any
unwanted side reactions with the solvent. Using a slight excess of morpholine can help to drive
the reaction to completion. TLC monitoring is a fundamental practice to ensure the reaction has
finished before proceeding to the work-up, preventing the isolation of starting materials.

Diagram of Proposed Synthesis:
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Caption: Proposed synthetic workflow for Methyl (E)-3-Morpholinoacrylate.

Spectroscopic Characterization Profile (Anticipated)

Detailed spectroscopic data for Methyl (E)-3-Morpholinoacrylate would need to be generated
experimentally. However, based on its structure, the following characteristic signals can be
predicted:

e 1H NMR: Protons on the morpholine ring would likely appear as two multiplets in the range of
3.5-3.8 ppm and 2.8-3.2 ppm. The methyl ester protons would be a singlet around 3.6-3.7
ppm. The vinylic protons of the acrylate moiety would present as two doublets, with coupling
constants characteristic of an (E)-alkene, likely in the regions of 5.0-5.5 ppm and 7.5-8.0

ppm.
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e 13C NMR: The spectrum would show characteristic peaks for the carbonyl carbon of the ester
(around 165-170 ppm), the vinylic carbons, the carbons of the morpholine ring, and the
methyl carbon of the ester.

« Infrared (IR) Spectroscopy: Key absorption bands would be expected for the C=0 stretch of
the ester (around 1700-1720 cm™1), the C=C stretch of the alkene (around 1620-1640 cm™1),
and C-O stretches associated with the ester and morpholine ether linkage.

e Mass Spectrometry: The molecular ion peak [M]+ would be observed at m/z = 171.0895,
corresponding to the molecular formula C8H13NO3.

Applications in Drug Discovery and Development

The unique combination of the morpholine and acrylate functionalities in Methyl (E)-3-
Morpholinoacrylate makes it a valuable building block for the synthesis of more complex
molecules with potential therapeutic applications.

As a Scaffold in Medicinal Chemistry:

The morpholine ring is a privileged structure in drug design, known to impart favorable
pharmacokinetic properties.[2] Its incorporation can lead to improved solubility and metabolic
stability. Molecules containing the morpholine scaffold have shown a wide range of biological
activities, including anticancer, antibacterial, and anti-inflammatory properties.

As a Reactive Intermediate:

The acrylate moiety in Methyl (E)-3-Morpholinoacrylate can serve as a Michael acceptor,
allowing for the covalent modification of biological targets. This property is of particular interest
in the design of targeted covalent inhibitors, a class of drugs that can offer enhanced potency
and duration of action.

Safety and Handling

A specific Safety Data Sheet (SDS) for Methyl (E)-3-Morpholinoacrylate is not readily
available. However, based on the known hazards of related acrylates and morpholine
derivatives, the following precautions should be taken:
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e General Handling: Handle in a well-ventilated area, preferably in a chemical fume hood.[3]
Avoid contact with skin, eyes, and clothing.[4] Do not breathe dust, fume, gas, mist, vapors,
or spray.[3]

o Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and
eye/face protection.[4]

o Storage: Keep the container tightly closed in a dry and well-ventilated place.[4]

e Hazards of Related Compounds: Methyl acrylate, a related compound, is known to be a
highly flammable liquid and vapor, toxic if inhaled, and harmful if swallowed or in contact with
skin. It can cause serious eye and skin irritation and may cause an allergic skin reaction or
respiratory irritation.[5] While the toxicity of Methyl (E)-3-Morpholinoacrylate has not been
determined, it is prudent to handle it with the same level of caution as other potentially
hazardous acrylates.

Conclusion

Methyl (E)-3-Morpholinoacrylate is a chemical entity with significant potential as a building
block in medicinal chemistry and organic synthesis. Its structure combines the advantageous
properties of the morpholine ring with the synthetic versatility of the acrylate group. While
detailed experimental data for this specific compound is limited, this guide provides a solid
foundation for its further investigation. The proposed synthesis offers a practical starting point
for its preparation, and the anticipated spectroscopic and safety profiles provide a framework
for its characterization and safe handling. As the demand for novel molecular scaffolds in drug
discovery continues to grow, compounds like Methyl (E)-3-Morpholinoacrylate are poised to
play an important role in the development of the next generation of therapeutics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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